Cas no 13565-44-1 (2-Propen-1-one, 1-(3-methylphenyl)-3-phenyl-, (2E)-)

2-Propen-1-one, 1-(3-methylphenyl)-3-phenyl-, (2E)-, is an α,β-unsaturated ketone characterized by its conjugated double bond system, which enhances its reactivity in organic synthesis. The compound features a phenyl and a 3-methylphenyl substituent, contributing to its structural versatility in cross-coupling and Michael addition reactions. Its (2E)-configuration ensures stereochemical stability, making it suitable for applications requiring precise molecular geometry. This compound is particularly valuable in pharmaceutical and material science research, where its electron-withdrawing carbonyl group and aromatic moieties facilitate the development of advanced intermediates. High purity grades are available to meet stringent experimental requirements.
2-Propen-1-one, 1-(3-methylphenyl)-3-phenyl-, (2E)- structure
13565-44-1 structure
Product Name:2-Propen-1-one, 1-(3-methylphenyl)-3-phenyl-, (2E)-
CAS No:13565-44-1
MF:C16H14O
MW:222.281764507294
CID:1243888
PubChem ID:13171644
Update Time:2025-05-27

2-Propen-1-one, 1-(3-methylphenyl)-3-phenyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 1-(3-methylphenyl)-3-phenyl-, (2E)-
    • SS-5326
    • 13565-44-1
    • SCHEMBL14705712
    • (2E)-1-(3-Methylphenyl)-3-phenylprop-2-en-1-one
    • MFCD00027590
    • (E)-1-(3-methylphenyl)-3-phenylprop-2-en-1-one
    • AKOS006475607
    • Inchi： 1S/C16H14O/c1-13-6-5-9-15(12-13)16(17)11-10-14-7-3-2-4-8-14/h2-12H,1H3/b11-10+
    • InChI Key： VIPDWZPCYZHLAC-ZHACJKMWSA-N
    • SMILES： O=C(/C=C/C1C=CC=CC=1)C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 222.10452
  • Monoisotopic Mass: 222.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

2-Propen-1-one, 1-(3-methylphenyl)-3-phenyl-, (2E)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB422101-1g
(2E)-1-(3-Methylphenyl)-3-phenylprop-2-en-1-one; .
 13565-44-1
1g
 €339.20 2024-08-03
abcr
AB422101-5g
(2E)-1-(3-Methylphenyl)-3-phenylprop-2-en-1-one; .
 13565-44-1
5g
 €658.70 2024-08-03
abcr
AB422101-10g
(2E)-1-(3-Methylphenyl)-3-phenylprop-2-en-1-one; .
 13565-44-1
10g
 €786.50 2024-08-03
abcr
AB422101-25g
(2E)-1-(3-Methylphenyl)-3-phenylprop-2-en-1-one; .
 13565-44-1
25g
 €1169.90 2024-08-03
Key Organics Ltd
SS-5326-0.5g
(2E)-1-(3-methylphenyl)-3-phenylprop-2-en-1-one
 13565-44-1
0.5g
 £105.00 2025-02-24
Key Organics Ltd
SS-5326-5mg
(2E)-1-(3-methylphenyl)-3-phenylprop-2-en-1-one
 13565-44-1
5mg
 £46.00 2025-02-24
Key Organics Ltd
SS-5326-1mg
(2E)-1-(3-methylphenyl)-3-phenylprop-2-en-1-one
 13565-44-1
1mg
 £37.00 2025-02-24
Key Organics Ltd
SS-5326-1g
(2E)-1-(3-methylphenyl)-3-phenylprop-2-en-1-one
 13565-44-1
1g
 £165.00 2025-02-24
Key Organics Ltd
SS-5326-50mg
(2E)-1-(3-methylphenyl)-3-phenylprop-2-en-1-one
 13565-44-1
50mg
 £102.00 2025-02-24
Key Organics Ltd
SS-5326-10mg
(2E)-1-(3-methylphenyl)-3-phenylprop-2-en-1-one
 13565-44-1
10mg
 £63.00 2025-02-24

2-Propen-1-one, 1-(3-methylphenyl)-3-phenyl-, (2E)- Related Literature

Related Categories

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